Cas no 1185064-24-7 (Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate)

Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure combines a piperazine and a piperidine moiety, both of which are common pharmacophores in drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. This compound is valued for its high purity and consistent performance in the preparation of bioactive molecules, including CNS-targeting agents and receptor modulators. Its well-defined reactivity profile ensures reliable incorporation into complex molecular architectures, supporting efficient medicinal chemistry workflows.
Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate structure
1185064-24-7 structure
Product Name:Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate
CAS No:1185064-24-7
MF:C15H29N3O2
MW:283.409663915634
MDL:MFCD09743693
CID:838638
PubChem ID:46738263
Update Time:2025-10-23

Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-Methyl-4-piperazin-1-yl-piperidine
    • tert-Butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate
    • X9257
    • tert-butyl 4-methyl-4-piperazin-1-ylpiperidine-1-carboxylate
    • 1-Boc-4-Methyl-4-piperazin-1-ylpiperidine
    • ST2413919
    • AX8159538
    • 1-Boc-4-methyl-4-piperazin-1-yl-piperidine, AldrichCPR
    • 1185064-24-7
    • CS-0187678
    • AKOS015836990
    • DB-311889
    • EN300-374653
    • tert-butyl4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate
    • C71586
    • DTXSID00674280
    • 4-Methyl-4-piperazin-1-yl-piperidine-1-carboxylic acid tert-butyl ester
    • Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate
    • MDL: MFCD09743693
    • Inchi: 1S/C15H29N3O2/c1-14(2,3)20-13(19)17-9-5-15(4,6-10-17)18-11-7-16-8-12-18/h16H,5-12H2,1-4H3
    • InChI Key: QVPYGRQWAZUZHX-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C)(CC1)N1CCNCC1)=O

Computed Properties

  • Exact Mass: 283.22600
  • Monoisotopic Mass: 283.22597718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8
  • XLogP3: 1.2

Experimental Properties

  • PSA: 44.81000
  • LogP: 1.88580

Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate

Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1185064-24-7, known as Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals and materials science.

Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate is characterized by its complex structure, which includes a piperidine ring substituted with a piperazine group and a tert-butyl ester moiety. The presence of these functional groups makes it highly versatile in terms of reactivity and potential for modification. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

One of the key aspects of this compound is its ability to undergo various chemical transformations, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored the use of Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate in the synthesis of peptide-based drugs, where its structural flexibility plays a crucial role in optimizing drug delivery systems.

Moreover, the compound's stability under various reaction conditions has made it a valuable starting material in organic synthesis. Its ability to participate in both nucleophilic and electrophilic reactions has been extensively studied, providing insights into its potential for use in industrial-scale productions.

Recent advancements in computational chemistry have also shed light on the electronic properties of Tert-butyl 4-methyl-4-(piperazin-1-yl)piperidine-1-carboxylate, revealing its potential as a component in advanced materials such as polymers and nanoparticles. These findings underscore its importance beyond traditional pharmaceutical applications.

In conclusion, Tert-butyl 4-methyl-4-(piperazin-1-yi)piperidine-l-carboxy late (CAS No. 1185064·24·7) is a multifaceted compound with a wide range of applications across diverse fields. Its structural complexity and reactivity make it an invaluable tool for researchers and industry professionals alike, driving innovation and discovery in modern chemistry.

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